Cas no 1185298-28-5 (3-Piperazin-1-ylmethyl-benzamide dihydrochloride)

3-Piperazin-1-ylmethyl-benzamide dihydrochloride structure
1185298-28-5 structure
Product Name:3-Piperazin-1-ylmethyl-benzamide dihydrochloride
CAS No:1185298-28-5
MF:C12H19Cl2N3O
MW:292.204760789871
MDL:MFCD08060552
CID:1074218
PubChem ID:45920378
Update Time:2025-04-20

3-Piperazin-1-ylmethyl-benzamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Piperazin-1-ylmethyl-benzamide dihydrochloride
    • 3-(piperazin-1-ylmethyl)benzamide;dihydrochloride
    • 1185298-28-5
    • MFCD08060552
    • AS-11225
    • A921431
    • AKOS000441985
    • 3-Piperazin-1-ylmethyl-benzamide DiHCl
    • 3-(piperazin-1-ylmethyl)benzamide dihydrochloride
    • MDL: MFCD08060552
    • Inchi: 1S/C12H17N3O.2ClH/c13-12(16)11-3-1-2-10(8-11)9-15-6-4-14-5-7-15;;/h1-3,8,14H,4-7,9H2,(H2,13,16);2*1H
    • InChI Key: YWNGGWCCHYBIRU-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(C1=CC=CC(=C1)CN1CCNCC1)N

Computed Properties

  • Exact Mass: 291.0905176g/mol
  • Monoisotopic Mass: 291.0905176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Melting Point: 338-345°C

3-Piperazin-1-ylmethyl-benzamide dihydrochloride Security Information

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